Cas no 2228794-48-5 (2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine
• CAS No: 2228794-48-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6286879
• PubChem ID: 165867959
• Update Time: 2025-05-23

2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine
• EN300-1810916
• [2-(6-methoxypyridin-2-yl)propan-2-yl](methyl)amine
• 2228794-48-5

• Inchi： 1S/C10H16N2O/c1-10(2,11-3)8-6-5-7-9(12-8)13-4/h5-7,11H,1-4H3
• InChI Key： CBBUYZAWSPIEMZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C)(C)NC)=N1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine

Introduction to 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2228794-48-5)

2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine, also known by its CAS number 2228794-48-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural combination of a pyridine ring, a methoxy group, and a tertiary amine functionality. Its intricate molecular architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine is characterized by the presence of a 6-methoxypyridine moiety, which imparts significant electronic and steric effects. The methoxy group at the 6-position of the pyridine ring enhances the compound's lipophilicity and stability, while the tertiary amine functionality at the propan-2-yl position provides opportunities for hydrogen bonding and interaction with biological targets. These properties collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the pharmacological activities of 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. The compound has shown promising results in preclinical models, exhibiting high selectivity and low toxicity, which are crucial factors for drug development.

In addition to its potential as an enzyme inhibitor, 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine has also been investigated for its anti-inflammatory properties. In vitro studies have revealed that it can effectively modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be further explored for treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine typically involves multistep reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 6-methoxypyridine with an appropriate alkylating agent followed by subsequent functional group modifications. The synthetic process is well-documented in the literature and can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in biological assays and formulation development. Its melting point, boiling point, and other physical parameters have been determined through standard analytical techniques, providing valuable data for its characterization.

In terms of safety and toxicity, preliminary assessments have indicated that 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine has a favorable safety profile. However, as with any new chemical entity, comprehensive toxicological studies are necessary to ensure its safety for human use. These studies typically include in vitro cytotoxicity assays, genotoxicity tests, and animal models to evaluate potential adverse effects.

The future prospects for 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop prodrugs or analogs that can further improve its pharmacological profile. Clinical trials are expected to provide more definitive data on its safety and efficacy in human subjects.

In conclusion, 2-(6-methoxypyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2228794-48-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, this compound is likely to play an important role in addressing unmet medical needs and improving patient outcomes.